Cas no 895642-16-7 (2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 895642-16-7
• MF: C₂₆H₂₇N₃O₂S
• MW: 445.576484918594
• CID: 6483434
• Update Time: 2025-06-08

2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 2-[[7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-1-piperidin-1-ylethanone

• Inchi： 1S/C26H27N3O2S/c1-17-6-9-19(10-7-17)24-27-25-21(15-20-14-18(2)8-11-22(20)31-25)26(28-24)32-16-23(30)29-12-4-3-5-13-29/h6-11,14H,3-5,12-13,15-16H2,1-2H3
• InChI Key： WMJZVONBVYMLSK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N=C(C2=CC=C(C)C=C2)N=C2OC3=C(C=C(C)C=C3)CC2=1

Additional information on 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 895642-16-7)

The compound 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 895642-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential clinical applications. The findings discussed herein are based on peer-reviewed publications and recent conference presentations, ensuring the accuracy and timeliness of the information presented.

Recent studies have highlighted the compound's unique structural features, which include a chromeno[2,3-d]pyrimidine core and a piperidin-1-yl ethanone moiety. These structural elements are believed to contribute to its biological activity, particularly in modulating key signaling pathways involved in inflammation and cancer. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets, suggesting its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, preliminary in vitro and in vivo studies have shown that 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one possesses anti-inflammatory properties. Researchers have observed significant reductions in pro-inflammatory cytokine levels in treated animal models, indicating its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The synthesis of this compound has also been a focus of recent research. A novel and efficient synthetic route was reported in a 2022 study, which achieved a high yield and purity of the target compound. This advancement is expected to facilitate further preclinical and clinical investigations by ensuring a reliable supply of the compound for research purposes. The study also explored structure-activity relationships (SAR) by synthesizing analogs, which provided valuable insights into the structural requirements for optimal biological activity.

Despite these promising findings, challenges remain in the development of 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and the growing body of supportive evidence suggest that it holds considerable promise for future drug development efforts.

In conclusion, recent research on 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 895642-16-7) has provided valuable insights into its potential therapeutic applications. Continued investigation into its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its safety profile will be critical for advancing this compound toward clinical development. This research brief underscores the importance of this compound in the field of chemical biology and highlights the need for further interdisciplinary collaboration to fully realize its therapeutic potential.